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Compound of Interest

Compound Name: Dihydrooxoepistephamiersine

Cat. No.: B1153930 Get Quote

An In-depth Technical Guide to
Dihydrooxoepistephamiersine Powder
For Researchers, Scientists, and Drug Development Professionals

Abstract
Dihydrooxoepistephamiersine, a hasubanan alkaloid isolated from the roots of Stephania

japonica, presents as a powder with potential therapeutic applications. This document provides

a comprehensive overview of its known physical and chemical properties. While specific

experimental data for this compound is limited, this guide consolidates available information

and draws parallels from closely related hasubanan alkaloids to provide a foundational

understanding for research and development purposes. The potential biological activities,

including anti-inflammatory and opioid receptor binding, are discussed based on the activities

of similar compounds in its class.

Physical and Chemical Properties
Dihydrooxoepistephamiersine is a complex heterocyclic natural product. While a complete

experimental profile is not extensively documented in publicly available literature, the following

data has been compiled from various sources.
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The known physical characteristics of Dihydrooxoepistephamiersine powder are summarized

in the table below.

Property Value

Appearance Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Note: Quantitative solubility data and melting point are not readily available in the reviewed

literature.

Chemical Properties
The chemical identity and properties of Dihydrooxoepistephamiersine are detailed in the

following table.

Property Value

Molecular Formula C₂₁H₂₇NO₇

Molecular Weight 405.5 g/mol

CAS Number 51804-69-4

Class Hasubanan Alkaloid

Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity and signaling pathways of

Dihydrooxoepistephamiersine are not extensively published. However, research on other

hasubanan alkaloids isolated from Stephania species provides strong indications of its potential

pharmacological effects.

Anti-Inflammatory Activity
Hasubanan alkaloids have demonstrated notable anti-inflammatory properties. Specifically,

certain compounds within this class have been shown to inhibit the production of key pro-
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inflammatory cytokines, tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6)[1]. This

suggests that Dihydrooxoepistephamiersine may exert its anti-inflammatory effects through

the modulation of inflammatory signaling cascades.

Figure 1. Proposed anti-inflammatory signaling pathway of Dihydrooxoepistephamiersine.

Opioid Receptor Affinity
Several hasubanan alkaloids have been identified as ligands for opioid receptors, with a

notable affinity for the delta-opioid receptor[2][3]. Opioid receptors are G-protein coupled

receptors (GPCRs) that, upon activation, initiate a signaling cascade leading to various

physiological effects, including analgesia. The binding of a ligand, such as a hasubanan

alkaloid, to the delta-opioid receptor typically leads to the inhibition of adenylyl cyclase, a

decrease in intracellular cyclic adenosine monophosphate (cAMP) levels, and modulation of

ion channel activity[4][5].
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Figure 2. Postulated opioid receptor signaling pathway for hasubanan alkaloids.

Experimental Protocols
While specific experimental protocols for Dihydrooxoepistephamiersine are not detailed in

the available literature, the following methodologies are representative of those used for the

characterization and biological evaluation of related hasubanan alkaloids.

General Workflow for Isolation and Characterization
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The process of obtaining and identifying Dihydrooxoepistephamiersine would typically follow

a standard natural product chemistry workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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